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Compound of Interest

Compound Name: Hafnium(IV) carbide

Cat. No.: B7801408 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. Hafnium(IV) carbide (HfC), a highly

refractory ceramic material, requires specific procedures for its proper disposal to mitigate risks

and ensure regulatory compliance. This guide provides essential safety and logistical

information for the operational planning of Hafnium(IV) carbide disposal.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle Hafnium(IV) carbide with care.

It is classified as a flammable solid, and fine dust dispersed in the air can create a potential

dust explosion hazard.[1] Always handle Hafnium(IV) carbide in a well-ventilated area or in an

enclosed, controlled process to avoid dust formation.[1][2]

Personal Protective Equipment (PPE): When handling Hafnium(IV) carbide, especially during

disposal procedures, the following PPE is mandatory:

Respiratory Protection: A NIOSH-approved respirator is necessary when dust or fumes are

present.[3]

Hand Protection: Wear impermeable gloves.[1]

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[3]

Skin Protection: Protective work clothing is necessary to prevent skin contact.[1]
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Quantitative Data for Hafnium(IV) Carbide
The following table summarizes key quantitative data and classifications for Hafnium(IV)
carbide, essential for safety assessments and disposal planning.

Property Value Source

Chemical Formula HfC [4]

Molar Mass 190.50 g/mol [4]

Melting Point Approximately 3900 °C [5]

Density 12.2 g/cm³ [4]

Appearance
Black/Grey odorless

powder/solid
[4][6]

GHS Classification Flammable Solid, Category 2 [2][7][8]

UN Number 3178 [8]

Hazard Statement H228: Flammable solid [2][7]

Step-by-Step Disposal Procedure
The disposal of Hafnium(IV) carbide must be conducted in accordance with federal, state, and

local regulations.[1][3] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and ensuring complete and accurate

classification.[8]

Step 1: Waste Identification and Segregation

Identify all waste containing Hafnium(IV) carbide. This includes pure material, contaminated

labware (e.g., crucibles, gloves, wipes), and spill cleanup materials.

Do not mix Hafnium(IV) carbide waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Step 2: Containment and Labeling
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Place all Hafnium(IV) carbide waste in a designated, properly sealed, and labeled

container.[1][6] The container should be kept tightly closed in a dry, cool, and well-ventilated

place.[8]

The label should clearly state "Hafnium(IV) Carbide Waste" and include the appropriate

hazard pictograms (e.g., flammable solid).

Step 3: Spill Management

In the event of a spill, avoid raising dust.[1]

Isolate the spill area and ensure adequate ventilation.

Use a vacuum cleaner equipped with a High-Efficiency Particulate Air (HEPA) filter to clean

up the spilled material.[1][3]

Place all cleanup materials into the designated hazardous waste container.

Step 4: Final Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for Hafnium(IV) carbide and a

complete inventory of the waste.

Waste is classified as hazardous and must be disposed of in accordance with European

Directives on waste and hazardous waste or equivalent local regulations.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hafnium(IV) carbide.
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Start: Hafnium(IV) Carbide Waste Generated

1. Identify and Segregate Waste

2. Contain and Label Waste
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Follow Spill Management Protocol

Yes

3. Store in a Safe and Designated Area

No

4. Contact EHS/Waste Contractor

End: Proper Disposal
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Caption: Workflow for the proper disposal of Hafnium(IV) carbide waste.

Disclaimer: This document provides guidance on the proper disposal of Hafnium(IV) carbide.

It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with
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your institution's Environmental Health and Safety (EHS) office. Always adhere to all applicable

federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7801408?utm_src=pdf-custom-synthesis
https://www.espimetals.com/index.php/msds/576-Hafnium%20Carbide
https://www.carlroth.com/medias/SDB-387T-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjMwMTh8YXBwbGljYXRpb24vcGRmfGFEY3hMMmd5WXk4NU1UZzVNakUzTVRjek5UTTBMMU5FUWw4ek9EZFVYMGxGWDBWT0xuQmtaZ3xiZjRhZjEyMjA2ZDE1NDMwYzczYTJlMjMyMjM2MjNmNzU0MTZlYmYwYzE3MzZkNDYyNDZmMDBjYjkwNzgyOTc2
https://www.scm-inc.com/wp-content/uploads/2022/06/Hafnium-carbide-HfC-SDS.pdf
https://en.wikipedia.org/wiki/Hafnium_carbide
https://assignmentpoint.com/hafnium-carbide-hfc/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12567~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2014:28:56~~Hafnium%20carbide~~
https://www.carlroth.com/medias/SDB-387T-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTk0NDZ8YXBwbGljYXRpb24vcGRmfGFHUTVMMmd5Wmk4NU1UZzVNakUzTWpjeE9ETTRMMU5FUWw4ek9EZFVYMGRDWDBWT0xuQmtaZ3w5YTcwZjhiYTg5Y2EzZjg2NzE3Y2FlMTZmYjYxMTBlODljN2U3OTA0ODdhYmZmNWE2NTkyYmRhMzA1OTI3MjY2
https://www.fishersci.com/store/msds?partNumber=AA1256718&productDescription=HFNM+CRBIDE+99.5+%28+EXCLUDI+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7801408#hafnium-iv-carbide-proper-disposal-procedures
https://www.benchchem.com/product/b7801408#hafnium-iv-carbide-proper-disposal-procedures
https://www.benchchem.com/product/b7801408#hafnium-iv-carbide-proper-disposal-procedures
https://www.benchchem.com/product/b7801408#hafnium-iv-carbide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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